Cas no 4271-94-7 (Acetamide, N-butyl-N-(2-cyanoethyl)-)

Acetamide, N-butyl-N-(2-cyanoethyl)- structure
4271-94-7 structure
Product Name:Acetamide, N-butyl-N-(2-cyanoethyl)-
CAS No:4271-94-7
MF:C9H16N2O
MW:168.236142158508
CID:1517221
Update Time:2024-08-24

Acetamide, N-butyl-N-(2-cyanoethyl)- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, N-butyl-N-(2-cyanoethyl)-
    • Inchi: 1S/C9H16N2O/c1-3-4-7-11(9(2)12)8-5-6-10/h3-5,7-8H2,1-2H3
    • InChI Key: QGEULYIDRWVLRL-UHFFFAOYSA-N
    • SMILES: C(N(CCCC)CCC#N)(=O)C

Computed Properties

  • Exact Mass: 168.12638

Experimental Properties

  • Density: 0.9802 g/cm3
  • Boiling Point: 136 °C(Press: 3.5 Torr)
  • PSA: 44.1
  • pka: -0.71±0.70(Predicted)
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